Cas no 63261-28-9 ( )
structure
Product Name:
CAS No:63261-28-9
MF:C18H22O4S
MW:334.429884433746
CID:959576
PubChem ID:322757
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 2-[(2-hydroxy-3,5-dimethylphenyl)methylsulfonylmethyl]-4,6-dimethylphenol
- 63261-28-9
- CHEMBL1814534
- 2-[(2-Hydroxy-3,5-dimethyl-phenyl)methylsulfonylmethyl]-4,6-dimethyl-phenol
- DTXSID20314156
- NSC-280880
- NSC280880
- DS-012676
-
-
- Inchi： 1S/C18H22O4S/c1-11-5-13(3)17(19)15(7-11)9-23(21,22)10-16-8-12(2)6-14(4)18(16)20/h5-8,19-20H,9-10H2,1-4H3
- InChI Key： BFKKBHXWUBYAEB-UHFFFAOYSA-N
- SMILES： S(CC1C=C(C)C=C(C)C=1O)(CC1C=C(C)C=C(C)C=1O)(=O)=O
Computed Properties
- Exact Mass: 334.12396
- Monoisotopic Mass: 334.12388035g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 446
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 83Ų
Experimental Properties
- PSA: 74.6
Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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